(R)-2-((tert-Butoxycarbonyl)amino)-3-(tetrahydro-2H-pyran-4-yl)propanoic acid

• IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(oxan-4-yl)propanoic acid
• InChI: InChI=1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)8-9-4-6-18-7-5-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t10-/m1/s1
• InChI Key: NKYZORHKIYSSEL-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1CCOCC1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1CCOCC1)C(=O)O
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol

Description

Tertiary butyl esters find large applications in synthetic organic chemistry. They are often used as protecting groups for amines in organic synthesis, due to their stability under a variety of reaction conditions.

Synthesis Analysis

A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The molecular structure of tertiary butyl esters, such as the tert-butoxycarbonyl group in your compound, typically consists of a carbonyl group (C=O) bonded to an oxygen, which is in turn bonded to a tertiary butyl group.

Chemical Reactions Analysis

Tertiary butyl esters can participate in a variety of chemical reactions. For example, they can be deprotected under acidic conditions to yield the original amine.

Scientific Research Applications

Synthetic Organic Chemistry

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Flow Microreactor Systems

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Mechanism of Action

The mechanism of action of tertiary butyl esters in chemical reactions often involves the carbonyl group, which is a reactive center due to its polarity.

Safety and Hazards

Like all chemicals, tertiary butyl esters should be handled with care. Specific safety and hazard information would depend on the particular compound.

Future Directions

The use of flow microreactors for the synthesis of tertiary butyl esters represents a promising direction for future research, as this method is more efficient, versatile, and sustainable than traditional batch methods.